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For researchers, scientists, and drug development professionals utilizing size exclusion
chromatography (SEC), proper interpretation of chromatograms is paramount for accurate
analysis of protein purity, molecular weight, and aggregation. The SUPERDEX 75 series from
Cytiva (formerly GE Healthcare) has long been a staple in laboratories for the separation of
biomolecules in the 3 to 70 kDa range. This guide provides a framework for interpreting
SUPERDEX 75 chromatograms, compares its performance with its successor, the SUPERDEX
75 Increase, and other market alternatives, and offers detailed experimental protocols.

Understanding the Chromatogram: Key Parameters

A typical SEC chromatogram plots UV absorbance (usually at 280 nm for proteins) against
elution volume. Key features to analyze include:

e Peak Position (Elution Volume): In SEC, larger molecules elute earlier than smaller ones.
The elution volume of a peak can be used to estimate the molecular weight of the analyte by
comparing it to a calibration curve generated from standards of known molecular weights.
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o Peak Height and Area: The height and area of a peak are proportional to the concentration of
the analyte.

o Peak Shape and Symmetry: A symmetrical, Gaussian-shaped peak is indicative of a
homogenous sample and a well-packed column. Tailing or fronting of peaks can suggest
interactions between the analyte and the stationary phase, or issues with the column
packing.

e Resolution: The degree of separation between two peaks. Higher resolution indicates a
better separation of components in a mixture.

Performance Comparison: SUPERDEX 75 vs.
Alternatives

The choice of an SEC column depends on the specific application, desired resolution, and
sample characteristics. The following tables provide a comparison of the SUPERDEX 75 series
with other commercially available columns with similar fractionation ranges.

Table 1: Comparison of SUPERDEX 75 and SUPERDEX
Z5 Increase

Feature SUPERDEX 75 SUPERDEX 75 Increase
Matri Composite of cross-linked Composite of cross-linked
atrix
agarose and dextran agarose and dextran
Particle Size ~13 pm ~9 um
Fractionation Range (globular
_ 3,000 - 70,000 Da[1][2] 3,000 - 70,000 Da[3][4][5]
proteins)
. Up to 50% higher than
Resolution Standard
SUPERDEX 75[5][6]
Typical Flow Rate (10/300 GL) 0.5 - 1.0 mL/min[2] 0.8 mL/min[3]
] ) Higher resolution and/or
Key Advantage Established and reliable

reduced runtime[5][6]
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The SUPERDEX 75 Increase offers significant improvements over its predecessor, primarily
due to a smaller and more uniform bead size, resulting in higher resolution separations or
faster run times at similar resolutions.[3][5][7]

Table 2: Comparison with Other Commercial
Alternatives
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Column

Manufactur
er

Matrix

Particle
Size

Fractionatio
n Range
(Da)

Key
Features

TSKgel
G2000SWxI

Tosoh

Bioscience

Silica

5pum

up to 150,000

High
theoretical
plate counts,
well-
established

performance.

[8]

Zenix SEC-
80

Sepax

Technologies

Silica

3 um

< 50,000

Ultra-high
efficiency and
resolution for
small proteins
and peptides.
[9]

Bio SEC-3

Agilent

Silica

3 um

100 - 100,000
(100A)

High
resolution
and fast
separations.
[10][11][12]

ENrich SEC
70

Bio-Rad

Polymeric

Not specified

500 - 70,000

High-
resolution
separation at
fast flow
rates.[13]

G-Sep™ 3-70
kDa

G-

Biosciences

Agarose/Dext

ran

~35 um

3,000 -
70,000

Performance
similar to
Superdex™
75 pg.[14]

ProSEC 3-70
HR

Protein Ark

Agarose/Dext

ran

~35 um

3,000 -
70,000

Comparable
performance
to GE

Healthcare

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.separations.us.tosohbioscience.com/HPLC_Columns/id-8320/TSKgel_G2000SWxl
https://www.obrnutafaza.hr/pdf/sepax/applications/Peptides.pdf
https://www.agilent.com/cs/library/datasheets/public/5973-1742.pdf
https://hpst.cz/sites/default/files/download/2023/05/5991-2898en_biosec_brochure.pdf
https://www.agilent.com/en/product/biopharma-hplc-analysis/aggregate-fragment-analysis/agilent-bio-sec-3
https://www.bio-rad.com/de-de/product/enrich-high-resolution-size-exclusion-columns?ID=MPOQGLE8Z
https://www.gbiosciences.com/Protein-Research/Purification-Chromatography/G-Sep_Size_Exclusion_Column
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Superdex™
75 pg.[15]

Experimental Protocols

A generalized protocol for a successful size exclusion chromatography run is outlined below.
Specific parameters should be optimized for the particular sample and column being used.

Column Preparation and Equilibration

o Degas all buffers: To prevent bubble formation in the column and detector, thoroughly degas
all buffers and solutions.

o Equilibrate the column: Wash the column with at least two column volumes of the chosen
running buffer at the desired flow rate until a stable baseline is achieved. A common starting
buffer is Phosphate Buffered Saline (PBS) at a pH of 7.4.[2]

Sample Preparation

» Dissolve the sample: The sample should be fully dissolved in the running buffer.[4]

« Filter or centrifuge: To prevent clogging the column, filter the sample through a 0.22 um filter
or centrifuge at high speed (e.g., 10,000 x g for 10 minutes).[4]

» Determine concentration: The protein concentration should be within the recommended
range for the column, typically below 10 mg/mL for optimal resolution.[4]

Running the Separation

« Inject the sample: Inject the prepared sample onto the equilibrated column. The sample
volume should typically be between 0.1% and 2% of the total column volume for analytical

runs.
o Monitor the run: Monitor the UV absorbance at 280 nm and the pressure throughout the run.

o Collect fractions (optional): If preparative separation is desired, collect fractions as the peaks
elute.
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Data Analysis

Generate a calibration curve: Run a set of protein standards with known molecular weights
to create a calibration curve of log(MW) versus elution volume.

Determine the molecular weight of the sample: Use the calibration curve to estimate the
molecular weight of the unknown sample based on its elution volume.

Assess purity: The presence of multiple peaks indicates a mixture of components. The
relative area of each peak can be used to estimate the purity of the sample.

Visualizing the Workflow

The following diagrams illustrate the key workflows in size exclusion chromatography.

Preparation Chromatography Run Data Analysis

Buffer Pi i
u(;reg;azzla"vg)lon }—P{ Column Equilibration }—D{ Sample Injection }—D{ Isocratic Elution }—D{ UV Detection (280 nm) }—b Chromatogram Generation }—D{ Peak Analysis & MW Estimation
A

Sample Preparation

(Filtration/Centrifugation)

Click to download full resolution via product page

A typical workflow for a size exclusion chromatography experiment.
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Logical flow for interpreting a size exclusion chromatogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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